Cas no 2227689-92-9 (rac-(3R,4S)-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)oxolan-3-ol
• CAS No: 2227689-92-9
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 6023824
• PubChem ID: 165787209
• Update Time: 2025-06-09

rac-(3R,4S)-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)oxolan-3-ol
• EN300-1635837
• 2227689-92-9

• Inchi： 1S/C8H11BrN2O2/c1-11-6(2-8(9)10-11)5-3-13-4-7(5)12/h2,5,7,12H,3-4H2,1H3/t5-,7+/m0/s1
• InChI Key： YCYBTWXKOPCSTO-CAHLUQPWSA-N
• SMILES： BrC1C=C([C@@H]2COC[C@H]2O)N(C)N=1

Computed Properties

• Exact Mass: 246.00039g/mol
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.3Ų

Additional information on rac-(3R,4S)-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)oxolan-3-ol

Racemic (3R,4S)-4-(3-Bromo-1-Methyl-1H-Pyrazol-5-Yl)Oxolan-3-Ol: A Comprehensive Overview

Racemic (3R,4S)-4-(3-Bromo-1-Methyl-1H-Pyrazol-5-Yl)Oxolan-3-Ol, also known by its CAS number 2227689-92-9, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and development. In this article, we will delve into the properties, synthesis, and biological activities of this compound, as well as its relevance in contemporary research.

The molecular structure of (3R,4S)-4-(3-Bromo-1-Methyl-1H-Pyrazol-5-Yl)Oxolan-3-Ol comprises a pyrazole ring fused with an oxolane (tetrahydrofuran) moiety. The pyrazole ring is substituted with a bromine atom at the 3-position and a methyl group at the 1-position, while the oxolane ring contains a hydroxyl group at the 3-position. This stereochemistry (R configuration at C3 and S configuration at C4) is crucial for determining the compound's pharmacokinetic properties and biological activity.

Recent studies have highlighted the importance of pyrazole-containing compounds in drug design due to their ability to modulate various biological targets, including kinases, ion channels, and G-protein coupled receptors (GPCRs). The presence of bromine in the pyrazole ring further enhances the compound's versatility, as halogen atoms are known to improve lipophilicity and stability. The oxolane moiety contributes to the molecule's flexibility and solubility, making it an attractive candidate for oral drug delivery.

The synthesis of (3R,4S)-4-(3-Bromo-1-Methyl-1H-Pyrazol-5-Yl)Oxolan-3-Ol involves a multi-step process that typically begins with the preparation of the pyrazole core. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the reaction conditions and improve yield. The stereochemistry of the compound is often controlled through enantioselective catalysis or chiral auxiliary techniques, ensuring high enantiomeric excess in the final product.

In terms of biological activity, this compound has shown potential as a modulator of ion channels, particularly voltage-gated sodium channels (VGSCs). VGSCs are critical targets for treating conditions such as epilepsy, chronic pain, and arrhythmias. Preclinical studies have demonstrated that (3R,4S)-4-(3-Bromo-1-Methyl-1H-Pyrazol-5-Yl)Oxolan-3-Ol exhibits potent inhibitory effects on VGSCs without causing significant off-target effects. This makes it a promising lead compound for developing new therapeutic agents.

Moreover, this compound has been investigated for its potential role in cancer therapy. Recent research has revealed that it can inhibit key enzymes involved in tumor progression, such as matrix metalloproteinases (MMPs). By targeting these enzymes, the compound may help suppress cancer metastasis and improve patient outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to further explore its anticancer properties.

The pharmacokinetic profile of (3R,4S)-4-(3-Bromo-1-Methyl-1H-Pyrazol-5-Yl)Oxolan-3-Ol has also been extensively studied. In vivo experiments have shown that it exhibits moderate oral bioavailability and favorable tissue distribution patterns. Its half-life is sufficient to allow for once-daily dosing regimens, which would enhance patient compliance if it were to enter clinical trials.

In conclusion, Racemic (3R,4S)-4-(3-Bromo-1-Methyl-1H-Pyrazol-5-Yl)Oxolan-3-Ol represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with its promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development in drug discovery pipelines.